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Compound of Interest

2-Aminobenzo[dJoxazole-4-
Compound Name:

carboxamide
CAS No.: 1806379-18-9
Cat. No.: B12873683

Get Quote

\ J

CAS Registry Number: 1806379-18-9 Molecular Formula: CsH7N3O2 Molecular Weight: 177.16
g/mol [1]

Executive Summary & Pharmacological Context

This molecule represents a privileged scaffold in oncology drug discovery.[1] It functions as a
bioisostere of nicotinamide, the moiety within NAD+ that binds to the catalytic domain of PARP
enzymes.[1]

e The "Warhead": The 4-carboxamide group is positioned to form critical hydrogen bonds with
the glycine and serine residues (e.g., Gly863, Ser904 in PARP1) in the enzyme's active site.

e The Scaffold: The benzoxazole ring provides a planar, lipophilic core that stacks between
tyrosine residues (e.g., Tyr907), while the 2-amino group acts as an auxiliary hydrogen bond
donor/acceptor, often existing in a tautomeric equilibrium that modulates binding affinity.[1]

This guide details the structural characterization, synthesis validation, and analytical protocols
required to verify the identity and purity of this compound.
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Structural Fundamentals & Tautomerism

Understanding the electronic distribution of the 2-aminobenzoxazole system is prerequisite to
accurate spectral assignment.[1]

Tautomeric Equilibrium

Unlike simple amines, the 2-amino group on the benzoxazole ring participates in a tautomeric
equilibrium between the amino (exocyclic amine) and imino (endocyclic NH) forms. While the
amino form generally predominates in solution (DMSO/Methanol), the imino form can be
stabilized by specific solvent interactions or protein binding pockets.

Visualization of Interactions

The following diagram illustrates the tautomeric forms and the critical hydrogen-bonding
vectors utilized in pharmacophore modeling.
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Figure 1: Tautomeric equilibrium and key pharmacophoric interaction vectors.

Synthesis & Impurity Profiling

To analyze the structure effectively, one must understand the genesis of the molecule.[1] The
synthesis typically proceeds via the cyclization of substituted anthranilamides.[1]

Synthetic Route (Cyanogen Bromide Cyclization)

The most robust route involves the reaction of 2-amino-3-hydroxybenzamide with cyanogen
bromide (CNBr). This method is preferred over urea-based cyclizations due to milder conditions
and higher regioselectivity.[1]
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Critical Impurities:
e Uncyclized Precursor: 2-amino-3-hydroxybenzamide (detectable via LC-MS).[1]

o Hydrolysis Product: 2-aminobenzo[d]oxazole-4-carboxylic acid (formed if the amide
hydrolyzes under acidic workup).[1]

o Dimerization: Formation of dibenzoxazoles (rare, but possible at high concentrations).[1]

Workflow Diagram
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Figure 2: Synthetic workflow for 2-Aminobenzo[d]oxazole-4-carboxamide.

Spectroscopic Characterization Protocols

This section details the expected data and the logic behind signal assignments.
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Nuclear Magnetic Resonance (NMR)

Solvent: DMSO-ds is required.[1] The molecule has limited solubility in CDCIs, and DMSO is
necessary to observe the exchangeable amide and amine protons.

H NMR Assignment Logic (400 MHz, DMSO-de):
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Position Type

Chemical Shift
(3 ppm)

Multiplicity

Interpretation
& Causality

4-CONH:2 Amide

7.60 & 7.85

Broad Singlets

(2H)

Diagnostic: Non-
equivalent due to
restricted rotation
around the C-N
bond.[1] These
disappear upon
D20 shake.

2-NH2 Amine

7.30 - 7.50

Broad Singlet
(2H)

The exocyclic
amine.[1]
Chemical shift
varies with
concentration
and temperature
due to H-
bonding.

H-5 Aromatic

7.65-7.75

Doublet (d)

Deshielded by
the adjacent
electron-
withdrawing
carbonyl of the

carboxamide.[1]

H-7 Aromatic

7.20-7.30

Doublet (d)

Ortho to the
oxazole oxygen.
[1] Less
deshielded than
H-5.

H-6 Aromatic

7.10-7.20

Triplet (t)

The meta proton,
coupling to both
H-5and H-7 (J =
7-8 Hz).

C NMR Key Signals:
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e C-2 (Oxazole): ~162-164 ppm (Deshielded by adjacent N and O).
e C=0 (Amide): ~165-168 ppm.

e C-4 (Quaternary): Shifted downfield due to carbonyl attachment.[1]

Mass Spectrometry (LC-MS)

Method: Electrospray lonization (ESI) in Positive Mode.[1]
e [M+H]*: Observed at 178.06 m/z.[1]
e Fragmentation Pattern:

o 161 m/z: Loss of NHs (Amide group fragmentation).

o 133 m/z: Loss of CONH: (Cleavage of the carboxamide).

Infrared Spectroscopy (FT-IR)

e 3400 - 3150 cm~1: Distinct doublets for primary amide (-CONHz) and primary amine (-NHz)
stretching vibrations.

e 1660 - 1690 cm~1: Strong Amide | band (C=0 stretch).[1]
e 1620 cm~1: C=N stretch of the oxazole ring.

Analytical Quality Control (QC) Protocol

To ensure the material is suitable for biological assays (e.g., IC50 determination), follow this
QC checklist.

e HPLC Purity:
o Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5um).
o Mobile Phase: Gradient 5% to 95% Acetonitrile in Water (+0.1% Formic Acid).[1]

o Detection: UV at 254 nm (aromatic) and 210 nm (amide).[1]
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o Requirement: >98% area under the curve (AUC).[1]

Identity Verification:
o Run

H NMR.[2][3][4] Confirm the integral ratio of Aromatic Protons (3H) to Exchangeable
Protons (4H total: 2 amide + 2 amine).

o Note: If the integral for exchangeable protons is low, the sample may be wet (proton
exchange with H20 in DMSO).[1] Dry the sample and re-run.

Residual Solvent:

o Check for Methanol or Ethanol (recrystallization solvents) in the NMR (MeOH singlet at
3.17 ppm in DMSO).
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Disclaimer: This guide is for research purposes only. The synthesis and handling of bioactive

molecules should only be performed by qualified personnel in a controlled laboratory

environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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